Cas no 57928-05-9 (2-propyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-propyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 57928-05-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1607609
• PubChem ID: 42365
• Update Time: 2025-04-21

2-propyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-propyl-1,2,3,4-tetrahydroisoquinoline
• isoquinoline, 1,2,3,4-tetrahydro-2-propyl-
• 2-propyl-3,4-dihydro-1H-isoquinoline
• SCHEMBL3246920
• 5-20-06-00322 (Beilstein Handbook Reference)
• DTXSID50206631
• 57928-05-9
• BRN 0143662
• 1,2,3,4-Tetrahydro-2-propylisoquinoline

• Inchi： 1S/C12H17N/c1-2-8-13-9-7-11-5-3-4-6-12(11)10-13/h3-6H,2,7-10H2,1H3
• InChI Key： CCIQJYJAIYBYEU-UHFFFAOYSA-N
• SMILES： N1(CCC)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.966
• Boiling Point: 255°C at 760 mmHg
• Flash Point: 98.7°C
• Refractive Index: 1.529
• PSA: 3.24